Cas no 2416819-95-7 (6,8-difluoro-imidazo[1,2-a]pyridine)

• Product Name: 6,8-difluoro-imidazo[1,2-a]pyridine
• CAS No: 2416819-95-7
• MF: C₇H₄F₂N₂
• MW: 154.116868019104
• CID: 5889200
• PubChem ID: 123191519
• Update Time: 2025-10-31

6,8-difluoro-imidazo[1,2-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 6,8-difluoro-imidazo[1,2-a]pyridine
• 2416819-95-7
• SCHEMBL24087286
• EN300-37269409
• 6,8-difluoroimidazo[1,2-a]pyridine

• Inchi： 1S/C7H4F2N2/c8-5-3-6(9)7-10-1-2-11(7)4-5/h1-4H
• InChI Key： FFTGGKPRHRGQSZ-UHFFFAOYSA-N
• SMILES： FC1=CC(F)=CN2C=CN=C12

Computed Properties

• Exact Mass: 154.03425446g/mol
• Monoisotopic Mass: 154.03425446g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 17.3Ų

Additional information on 6,8-difluoro-imidazo[1,2-a]pyridine

Introduction to 6,8-difluoro-imidazo[1,2-a]pyridine (CAS No: 2416819-95-7)

6,8-difluoro-imidazo[1,2-a]pyridine, with the CAS number 2416819-95-7, is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazopyridine class, a structural motif known for its broad spectrum of biological activities and potential therapeutic applications. The presence of fluorine atoms at the 6 and 8 positions enhances its pharmacological properties, making it a valuable scaffold for drug discovery and development.

The structural features of 6,8-difluoro-imidazo[1,2-a]pyridine contribute to its unique chemical and biological properties. The imidazopyridine core provides a rigid framework that can interact with biological targets in a specific manner, while the fluorine atoms introduce electronic and steric effects that modulate binding affinity and metabolic stability. These characteristics make it an attractive candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential as therapeutic agents. 6,8-difluoro-imidazo[1,2-a]pyridine has been studied for its potential applications in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. Its ability to modulate key biological pathways makes it a promising candidate for the development of new drugs.

One of the most compelling aspects of 6,8-difluoro-imidazo[1,2-a]pyridine is its versatility in drug design. The fluorinated imidazopyridine scaffold can be further modified to create derivatives with enhanced pharmacological properties. For instance, researchers have explored its use as a precursor for the synthesis of kinase inhibitors, which are crucial in treating various types of cancer. The fluorine atoms improve the compound's binding affinity to target enzymes, leading to more effective inhibition.

The synthesis of 6,8-difluoro-imidazo[1,2-a]pyridine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, have been employed to construct the imidazopyridine core efficiently. These methods ensure that the final product meets the stringent requirements for pharmaceutical applications.

Recent studies have highlighted the potential of 6,8-difluoro-imidazo[1,2-a]pyridine as an antiviral agent. Its ability to interfere with viral replication mechanisms makes it a promising candidate for treating infectious diseases. Researchers have observed that the fluorinated structure enhances the compound's stability and bioavailability, which are critical factors for effective antiviral therapy.

In addition to its therapeutic potential, 6,8-difluoro-imidazo[1,2-a]pyridine has also been investigated for its role in drug delivery systems. The compound's ability to form stable complexes with other molecules has been exploited to develop novel formulations that improve drug solubility and target specificity. These advancements in drug delivery could significantly enhance the efficacy of treatments for various diseases.

The future prospects of 6,8-difluoro-imidazo[1,2-a]pyridine are vast and exciting. Ongoing research aims to uncover new applications and optimize its pharmacological properties further. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical applications that benefit patients worldwide.

In conclusion, 6,8-difluoro-imidazo[1,2-a]pyridine (CAS No: 2416819-95-7) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it a valuable scaffold for drug discovery and development. As research continues to uncover new applications and optimize its properties, this compound is poised to play a crucial role in addressing unmet medical needs.